Cas no 143062-84-4 ((1R,2S)-2-Fluorocyclopropanamine 4-methylbenzenesulfonate)

(1R,2S)-2-Fluorocyclopropanamine 4-methylbenzenesulfonate is a chiral fluorinated cyclopropane derivative with significant utility in pharmaceutical and agrochemical research. The compound features a stereospecific fluorine substitution on the cyclopropane ring, enhancing its reactivity and selectivity in synthetic applications. The 4-methylbenzenesulfonate (tosylate) counterion improves solubility and stability, facilitating handling and storage. This compound is particularly valuable as a building block for bioactive molecules, owing to the cyclopropane scaffold's constrained geometry and the fluorine atom's electronic effects. Its high enantiopurity ensures consistent performance in asymmetric synthesis, making it a preferred choice for developing novel therapeutics and fine chemicals. Suitable for use under controlled conditions, it adheres to standard purity and safety protocols.

(1R,2S)-2-Fluorocyclopropanamine 4-methylbenzenesulfonate structure

143062-84-4 structure

Product Name:(1R,2S)-2-Fluorocyclopropanamine 4-methylbenzenesulfonate

CAS No:143062-84-4

MF:C₁₀H₁₄FNO₃S

MW:247.286465167999

MDL:MFCD01861147

CID:108105

PubChem ID:53350313

Update Time:2025-06-07

(1R,2S)-2-Fluorocyclopropanamine 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

- (1R,2S)-2-Fluorocyclopropanamine 4-methylbenzenesulfonate
- (1R,2S)-2-Fluorocyclopropylamine tosylate
- (1R,2S)-FLUOROCYCLOPROPYLAMINE TOSYLATE
- Cyclopropanamine, 2-fluoro-, (1R,2S)-, 4-methylbenzenesulfonate (1:1)
- (1R,2S)-2-fluorocyclopropan-1-amine,4-methylbenzenesulfonic acid
- (1R,2S)-2-fluorocyclopropan-1-amine; 4-methylbenzene-1-sulfonic acid
- (cis)-2-fluorocyclopropanamine 4-methylbenzenesulfonate
- (1r,2s)-2-fluorocyclopropylamine p-toluenesulfonic acid salt
- Cyclopropanamine, 2-fluoro-, cis-, 4-methylbenzenesulfonate
- cis-2-Fluorocyclopropanamine 4-methylbenzenesulfonate
- AK101690
- PubChem22657
- C10H14FNO3S
- AMBZ0385
- cis-2-Fluorocyclopropanamine4-methylbenzenesulfonate
- (1R, 2S)-2-fluoro-1-cyclopropylamine p-toluene sulfonate
- MFCD01861147
- AKOS016004123
- cis-2-Fluorocyclopropanamine-4-methylbenzenesulfonate
- (1R,2S)-2-fluorocyclopropan-1-amine tosylic acid
- SCHEMBL1477176
- 4-Methylbenzene-1-sulfonic acid--(1R,2S)-2-fluorocyclopropan-1-amine (1/1)
- (1R, 2S)-2-Fluorocyclopropylamine 4-methylbenzenesulfonate
- 143062-73-1
- AC-22722
- (1R,2S)-2-fluorocyclopropan-1-amine;4-methylbenzenesulfonic acid
- (1R,2S)-2-fluorocyclopropan-1-amine 4-methylbenzene-1-sulfonic acid
- rac-(1R,2S)-2-fluorocyclopropan-1-amine; 4-methylbenzene-1-sulfonic acid
- DTXSID00693592
- AC-23953
- CS-W005880
- CS3396
- 2-(s)-fluoro-1-(r)-cyclopropylamine p-toluenesulfonic acid salt
- (1R,2S)-2-fluorocyclopropanaminium 4-methylbenzenesulphonate
- AM85581
- EN300-1721647
- (1R,2S)-2-Fluorocyclopropan-1-amine 4-methylbenzenesulfonate
- XUWZMHVPMZXIRU-LMLSDSMGSA-N
- EN300-7396647
- DS-3733
- (cis)-2-fluorocyclopropanamine4-methylbenzenesulfonate
- AKOS015854141
- 143062-84-4
- Z2306780869
- DB-197929
- MDL： MFCD01861147
- Inchi： 1S/C7H8O3S.C3H6FN/c1-6-2-4-7(5-3-6)11(8,9)10;4-2-1-3(2)5/h2-5H,1H3,(H,8,9,10);2-3H,1,5H2/t;2-,3+/m.0/s1
- InChI Key： XUWZMHVPMZXIRU-LMLSDSMGSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.F[C@H]1C[C@H]1N

Computed Properties

Exact Mass: 247.06800
Monoisotopic Mass: 247.068
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 253
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 88.8

Experimental Properties

Color/Form: No data avaiable
Density: No data available
Melting Point: No data available
Boiling Point: 418.2°C at 760 mmHg
Flash Point: No data available
PSA: 88.77000
LogP: 3.07830
Vapor Pressure: No data available

(1R,2S)-2-Fluorocyclopropanamine 4-methylbenzenesulfonate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Safety Instruction： H315 (100%) H319 (100%) H335 (100%)
Storage Condition：Inert atmosphere,Room Temperature

(1R,2S)-2-Fluorocyclopropanamine 4-methylbenzenesulfonate Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2942000000

(1R,2S)-2-Fluorocyclopropanamine 4-methylbenzenesulfonate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	226900-1g	1R,2S)-2-Fluorocyclopropanamine 4-methylbenzenesulfonate	143062-84-4	95%	1g	￡51.00	2022-02-28
Fluorochem	226900-5g	1R,2S)-2-Fluorocyclopropanamine 4-methylbenzenesulfonate	143062-84-4	95%	5g	￡152.00	2022-02-28
Fluorochem	226900-10g	1R,2S)-2-Fluorocyclopropanamine 4-methylbenzenesulfonate	143062-84-4	95%	10g	￡228.00	2022-02-28
Fluorochem	226900-25g	1R,2S)-2-Fluorocyclopropanamine 4-methylbenzenesulfonate	143062-84-4	95%	25g	￡453.00	2022-02-28
Alichem	A279000071-5g	(1R,2S)-Fluorocyclopropylaminetosylate	143062-84-4	97%	5g	315.16 USD	2021-06-15
Alichem	A279000071-10g	(1R,2S)-Fluorocyclopropylaminetosylate	143062-84-4	97%	10g	540.92 USD	2021-06-15
Chemenu	CM202327-1g	(1R,2S)-2-Fluorocyclopropanamine 4-methylbenzenesulfonate	143062-84-4	95+%	1g	$102	2021-06-15
Chemenu	CM202327-5g	(1R,2S)-2-Fluorocyclopropanamine 4-methylbenzenesulfonate	143062-84-4	95+%	5g	$281	2021-06-15
Chemenu	CM202327-10g	(1R,2S)-2-Fluorocyclopropanamine 4-methylbenzenesulfonate	143062-84-4	95+%	10g	$458	2021-06-15
Chemenu	CM202327-25g	(1R,2S)-2-Fluorocyclopropanamine 4-methylbenzenesulfonate	143062-84-4	95+%	25g	$916	2021-06-15

(1R,2S)-2-Fluorocyclopropanamine 4-methylbenzenesulfonate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:143062-84-4)西他沙星三元侧链

Order Number:LE25837311

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:49

Price ($):discuss personally

Email:18501500038@163.com

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